Cas no 54867-08-2 (Z-cis-2-aminocyclohexanecarboxylic acid)

• Product name: Z-cis-2-aminocyclohexanecarboxylic acid
• CAS No: 54867-08-2
• MF: C₁₅H₁₉NO₄
• MW: 277.31600
• MDL: MFCD01863245
• CID: 942998
• PubChem ID: 2733677

Z-cis-2-aminocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-2-(benzyloxycarbonylamino)-cyclohexanecarboxylic acid
• 2-(3-CHLOROPROPYL)-2,5-TRIMETHYL-1,3-DIOXANE
• cis-2-Benzyloxycarbonylamino-cyclohexanecarboxylic acid
• Z-1,2-cis-ACHC-OH
• Z-CIS-2-AMINOCYCLOHEXANECARBOXYLIC ACID
• MFCD01863245
• cis-2-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid
• DTXSID101159075
• CIS-1-(BENZYLOXYCARBONYL-AMINO)-CYCLOHEXYL-2-CARBOXYLIC ACID
• SCHEMBL6200837
• (1R,2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOHEXANE-1-CARBOXYLIC ACID
• Cis-(+/-)-2-benzyloxycarbonylaminocyclohexanecarboxylic acid
• (1R,2S)-2-[[(Phenylmethoxy)carbonyl]amino]cyclohexanecarboxylic acid
• EN300-19627074
• 202867-96-7
• EN300-737690
• cis-2-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
• A1-51431
• cis-2-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylicacid
• RPJMLWMATNCSIS-OLZOCXBDSA-N
• (1R,2S)-2-(phenylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
• 54867-08-2
• rac-(1R,2S)-2-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• G84496
• Z-cis-2-aminocyclohexanecarboxylic acid

• MDL： MFCD01863245
• Inchi： InChI=1S/C15H19NO4/c17-14(18)12-8-4-5-9-13(12)16-15(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,19)(H,17,18)/t12-,13+/m0/s1
• InChI Key： RPJMLWMATNCSIS-QWHCGFSZSA-N
• SMILES： O=C(O)[C@H]1CCCC[C@H]1NC(OCC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Surface Charge: -1
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1311 (rough estimate)
• Melting Point: 130-136 °C
• Boiling Point: 420.18°C (rough estimate)
• Flash Point: 246.9°C
• Refractive Index: 1.5080 (estimate)
• PSA: 75.63000
• LogP: 2.94710
• Solubility: Not available

Z-cis-2-aminocyclohexanecarboxylic acid Security Information

• Safety Instruction： S24/25

Z-cis-2-aminocyclohexanecarboxylic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Z-cis-2-aminocyclohexanecarboxylic acid

Comprehensive Overview of Z-cis-2-aminocyclohexanecarboxylic acid (CAS No. 54867-08-2): Properties, Applications, and Industry Insights

Z-cis-2-aminocyclohexanecarboxylic acid (CAS No. 54867-08-2) is a specialized cyclic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its cis-configuration and Z-stereochemistry, serves as a critical building block in peptide synthesis and drug development. Its unique structural features, including a cyclohexane backbone and carboxylic acid functionality, make it a versatile intermediate for designing bioactive molecules.

In recent years, the demand for chiral amino acids like Z-cis-2-aminocyclohexanecarboxylic acid has surged due to their role in developing targeted therapies and precision medicine. Researchers are particularly interested in its potential applications in neurological disorders and metabolic disease research, aligning with trends in personalized healthcare. The compound’s stereochemical purity is often highlighted in peer-reviewed studies, as it directly influences the efficacy of resulting drug candidates.

From a synthetic perspective, CAS No. 54867-08-2 is frequently discussed in the context of asymmetric catalysis and green chemistry. Innovations in enantioselective synthesis have reduced production costs while improving yield, addressing industry concerns about sustainable manufacturing. These advancements resonate with the growing emphasis on environmentally friendly processes in chemical production, a topic frequently searched in academic and industrial forums.

The compound’s physicochemical properties—such as its solubility profile, melting point, and stability under physiological conditions—are meticulously documented in technical databases. These parameters are crucial for formulators optimizing drug delivery systems, especially for oral bioavailability enhancement. Recent publications also explore its utility in bioconjugation techniques, which are pivotal for antibody-drug conjugates (ADCs) and diagnostic probes.

Market analysts note that Z-cis-2-aminocyclohexanecarboxylic acid aligns with the broader expansion of the fine chemicals sector, driven by biopharmaceutical innovation. FAQs in professional communities often inquire about its scalable synthesis routes or regulatory compliance for GMP production, reflecting practical industry needs. Additionally, its non-toxic profile and compatibility with biodegradable materials make it relevant to discussions on eco-friendly biomaterials.

In conclusion, CAS No. 54867-08-2 exemplifies the intersection of structural complexity and therapeutic potential in modern chemistry. Its ongoing study underscores the importance of stereochemistry in drug design, while its applications echo contemporary priorities like sustainability and healthcare innovation. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.